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Compound of Interest

Compound Name: 2-BUTENE-1,1,1-D3
CAS No.: 116008-90-3
Cat. No.: B1142325
Get Quote
. J

Executive Summary & Core Directive

Do not treat 2-Butene-1,1,1-d3 as a standard solvent waste. This compound presents a dual
challenge: it is an extremely flammable liquefied gas (H220, H280) and a high-value stable
isotope. Improper disposal not only creates immediate explosion risks but also incurs
unnecessary financial loss through cylinder non-compliance fees.

The Core Directive for Disposal is:

e Recover/Return: The primary disposal route for the cylinder is returning it to the
manufacturer (e.g., Sigma-Aldrich/Merck, Cambridge Isotope Laboratories).

« Incinerate: The gas itself, if compromised or residual, must be processed via thermal
oxidation (incineration) by a licensed hazardous waste handler.

e Purge: Line clearing (manifold blowdown) requires strict inert gas dilution to keep
concentrations below the Lower Explosive Limit (LEL).
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Chemical Profile & Hazard Identification

Understanding the physics of this isotope is a prerequisite for safety. 2-Butene-1,1,1-d3 is a
liquefied gas. At room temperature, it exists as a gas but is stored under its own vapor pressure

as a liquid.
Property Value Operational Implication
Use generic CAS for most
] waste manifests unless
CAS Number 107-01-7 (Unlabeled generic) o o
specific isotope tracking is
required.
) ) i Cylinder pressure depends on
Physical State Liquefied Gas ]
temperature, not fill level.
It will boil immediately upon
Boiling Point ~1°C to 4°C release, creating a massive
vapor cloud.
] Ignition is instantaneous in the
Flash Point <-70°C (Gas)
presence of a spark.
A very small leak can create an
LEL / UEL 1.7%1/9.7% _
explosive atmosphere.
) Must be segregated from
RCRA Code D001 (Ignitable)

oxidizers and toxics.

Pre-Disposal Assessment (Decision Logic)

Before disconnecting any equipment, you must validate the state of the cylinder. Use the
following decision logic to determine the correct workflow.
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Start: Disposal Assessment

Is Cylinder Empty?
(Check Weight, not Pressure)

Empty or Residual \ Significant Quantity \After Reaction

. PROTOCOL C:
?
[ Does Supplier Accept Returns? j In-Situ Reaction/Consumption

es

[ Is Valve Functional? j No (Lecture Bottle)

Yes No (Seized/Corroded)

PROTOCOL A: PROTOCOL B:

Hazardous Waste Pickup
(Incineration)

Return to Supplier
(Preferred)

Click to download full resolution via product page

Figure 1: Decision matrix for determining the appropriate disposal pathway. Note that pressure
gauges on liquefied gases read constant until the liquid phase is exhausted; weighing is the
only accurate measure of content.

Detailed Disposal Protocols
Protocol A: Cylinder Return (The "Gold Standard")

Most deuterated gases are supplied in Lecture Bottles (LB) or small carbon steel cylinders.
Disposal of a single lecture bottle can cost >$1,000 if treated as trash due to the difficulty of
handling unknown compressed gases.
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Verify Integrity: Ensure the valve is closed and the outlet plug is screwed in tight.

Labeling: Mark the cylinder "EMPTY" or "RETURN TO SENDER."

Documentation: Locate the original Return Authorization (RA) number. If lost, contact the

supplier’s dangerous goods coordinator immediately.

Shipping: Do not ship a leaking cylinder. If the cylinder is compromised, move to Protocol B.

Protocol B: Hazardous Waste Incineration

If the supplier refuses the cylinder or it is a "orphan” cylinder:

Tagging: Label as "Hazardous Waste - Compressed Gas, Flammable (2-Butene-d3)."

RCRA Coding: Apply code D0OO1.

Storage: Store in a well-ventilated, flammables-rated gas cabinet until pickup.

Vendor: Contact your EHS department.[1][2] This requires a licensed high-hazard specialist
(e.g., Veolia, Clean Harbors) who can perform remote opening or thermal treatment.

Protocol C: Manifold Purge & Line Disposal

CRITICAL: This procedure is for clearing residual gas from your regulator and lines. It is not for
emptying a full cylinder.

The "Inert Sweep" Method: Never vent pure 2-butene directly into a duct. You must dilute it with
Nitrogen (

) or Argon (

) to ensure the mixture remains below the Lower Explosive Limit (LEL) of 1.7%.

Inert Gas (N2/Ar) Diluent

i : o | Check valve <1% Concentration _ [N ek GEt s
Residual Cross-Purge Manifold » (Anti-Backilow) Flashback Arrestor > (High Flow)

2-Butene-d3 Source
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Figure 2: Schematic for safe line purging. The flashback arrestor is non-negotiable when
venting flammable gases.

Step-by-Step Purge Procedure:

Isolate: Close the 2-Butene cylinder valve completely.

Dilute: Open the inert gas (

) supply to pressurize the manifold.

Vent: Slowly open the manifold vent valve to the exhaust scrubber/hood.

Cycle: Close the vent, re-pressurize with

, and vent again. Repeat 3-5 times.

o Why? This "pressure swing" purging is exponentially more effective than simple flow-
through purging for removing "dead legs" in the tubing.

Disconnect: Once the line is inert, you may safely disconnect the 2-butene cylinder.

Emergency Contingencies

Scenario: Leaking Cylinder (Unstoppable)
o Do NOT attempt to tighten the packing nut if you are not trained.

o Do NOT extinguish the flame if the gas ignites.[3][4] A burning gas jet is safer than a cloud of
unburned explosive gas.

o Action: Move the cylinder to a fume hood (if safe) or evacuate the lab. Activate the "Gas
Leak" alarm.

Scenario: Frozen Valve
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o Liquefied gases can freeze valves open due to the Joule-Thomson cooling effect during high
flow.

e Action: Stop flow downstream. Wait for the valve to thaw naturally. Never apply heat (heat
gun/torch) to a cylinder valve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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